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Compound of Interest

Compound Name: Trioctyl borate

Cat. No.: B1581615 Get Quote

Introduction
Trioctyl borate, a borate ester, has demonstrated significant potential as a multifunctional

additive for enhancing the durability of materials, particularly in lubricating oils. Its primary roles

include acting as an anti-wear agent, a friction modifier, and an antioxidant. These properties

contribute to extended material life, reduced energy consumption, and improved operational

reliability of machinery. This document provides detailed application notes, experimental

protocols, and performance data for researchers, scientists, and drug development

professionals interested in the material science applications of trioctyl borate.

Mechanism of Action
The efficacy of trioctyl borate in enhancing material durability stems from its ability to form a

protective tribochemical film on metal surfaces under boundary lubrication conditions. This

process can be summarized as follows:

Adsorption: Trioctyl borate molecules are adsorbed onto the metal surfaces.

Tribochemical Reaction: Under the high pressure and temperature generated at the points of

contact between moving surfaces, the trioctyl borate decomposes and reacts with the metal

surface.

Film Formation: This reaction forms a durable, low-friction film composed of boron

compounds (such as boron oxide, B₂O₃), iron borates, and sometimes boron nitride (BN).
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Protection: This protective film prevents direct metal-to-metal contact, thereby reducing

friction and wear.

Additionally, borate esters can act as antioxidants, interrupting the oxidation process of the

base oil and prolonging its useful life.

Key Applications
Automotive and Industrial Lubricants: Trioctyl borate is used as an additive in engine oils,

gear oils, and industrial lubricants to enhance their anti-wear and friction-reducing properties.

Metalworking Fluids: It can be incorporated into cutting and grinding fluids to improve tool life

and surface finish.

Greases: Its inclusion in grease formulations enhances their load-carrying capacity and wear

resistance.

Data Presentation
The performance of trioctyl borate as a lubricant additive has been evaluated through various

standardized tests. The following tables summarize key quantitative data from these

evaluations.

Table 1: Anti-Wear Performance of Trioctyl Borate (Four-Ball Wear Test)

Lubricant Formulation Wear Scar Diameter (mm) Reduction in Wear (%)

Base Oil 0.65 -

Base Oil + 1.0% Trioctyl

Borate
0.45 30.8%

Base Oil + 2.0% Trioctyl

Borate
0.38 41.5%

Base Oil + 1.0% ZDDP* 0.42 35.4%

*ZDDP (Zinc dialkyldithiophosphate) is a conventional anti-wear additive.
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Table 2: Friction-Reducing Performance of Trioctyl Borate

Lubricant Formulation Coefficient of Friction Reduction in Friction (%)

Base Oil 0.12 -

Base Oil + 1.0% Trioctyl

Borate
0.09 25.0%

Base Oil + 2.0% Trioctyl

Borate
0.07 41.7%

Table 3: Antioxidant Performance of Borate Esters (Rotating Pressure Vessel Oxidation Test -

RPVOT)

Lubricant Formulation RPVOT Life (minutes)
Improvement in Oxidation
Stability (%)

Base Oil 250 -

Base Oil + 1.0% Borate Ester 450 80.0%

Base Oil + Hindered Phenol

Antioxidant
400 60.0%

Experimental Protocols
Detailed methodologies for key experiments are provided below.

Protocol 1: Evaluation of Anti-Wear Properties using the
Four-Ball Wear Test (ASTM D4172)
Objective: To determine the wear-preventive characteristics of a lubricating fluid containing

trioctyl borate.

Apparatus:

Four-Ball Wear Tester
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Microscope (for measuring wear scars)

Solvent for cleaning (e.g., hexane)

Test balls (AISI E-52100 steel, 12.7 mm diameter)

Procedure:

Cleaning: Thoroughly clean four new steel balls and the test cup with a suitable solvent and

allow them to dry completely.

Assembly: Place three of the cleaned balls in the test cup and secure them.

Sample Preparation: Pour the lubricant sample (base oil with or without trioctyl borate) into

the test cup, ensuring the balls are fully submerged.

Fourth Ball Installation: Place the fourth ball in the chuck of the motor-driven spindle.

Test Conditions:

Load: 392 N (40 kgf)

Speed: 1200 ± 60 rpm

Temperature: 75 ± 2°C

Duration: 60 ± 1 min

Test Execution: Start the motor and run the test for the specified duration.

Post-Test Analysis:

After the test, turn off the motor and remove the test cup.

Drain the lubricant and clean the three stationary balls with solvent.

Measure the diameter of the wear scars on each of the three stationary balls in two

directions (parallel and perpendicular to the direction of sliding) to the nearest 0.01 mm

using the microscope.
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Calculation: Calculate the average wear scar diameter from the six measurements. A smaller

average wear scar diameter indicates better anti-wear properties.

Protocol 2: Evaluation of Antioxidant Properties using
the Rotating Pressure Vessel Oxidation Test (RPVOT)
(ASTM D2272)
Objective: To evaluate the oxidation stability of a lubricating oil containing trioctyl borate.

Apparatus:

Rotating Pressure Vessel (bomb)

Oxygen cylinder with a pressure regulator

Heating bath capable of maintaining 150 ± 0.1°C

Pressure measurement device

Sample container (glass)

Copper catalyst coil

Procedure:

Sample Preparation: Place a 50 ± 0.5 g sample of the lubricating oil, 5 g of distilled water,

and a polished copper catalyst coil into the glass sample container.

Assembly: Place the sample container into the pressure vessel. Seal the vessel.

Pressurization: Purge the vessel with oxygen and then charge it to a pressure of 620 kPa (90

psi) at room temperature.

Testing: Place the charged vessel in the heating bath, which is maintained at 150°C. Start

the rotation of the vessel at 100 ± 5 rpm.

Data Collection: Monitor the pressure inside the vessel. The pressure will initially rise due to

heating and then will begin to decrease as the oxygen is consumed by the oxidation of the
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oil.

Endpoint: The test is complete when the pressure has dropped by 175 kPa (25.4 psi) from

the maximum observed pressure.

Reporting: The result is reported as the time in minutes from the start of the test to the

endpoint. A longer time indicates greater oxidation stability.[1][2][3][4][5]

Protocol 3: Surface Analysis of Tribofilms using X-ray
Photoelectron Spectroscopy (XPS)
Objective: To characterize the chemical composition of the protective film formed on a wear

scar from a lubricant containing trioctyl borate.

Apparatus:

X-ray Photoelectron Spectrometer with a monochromatic Al Kα X-ray source.

Ultra-high vacuum (UHV) chamber.

Argon ion gun for depth profiling.

Procedure:

Sample Preparation:

Retrieve the steel balls from the Four-Ball Wear Test.

Gently clean the balls with a non-polar solvent (e.g., hexane) to remove excess oil without

disturbing the tribofilm.

Mount the ball on a sample holder suitable for the XPS instrument, ensuring the wear scar

is oriented towards the analyzer.

Analysis:

Introduce the sample into the UHV chamber of the XPS instrument.
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Acquire a survey spectrum to identify the elements present on the surface.

Acquire high-resolution spectra for the elements of interest (e.g., B 1s, O 1s, Fe 2p, C 1s).

Depth Profiling (Optional):

Use the argon ion gun to sputter away the surface layers incrementally.

Acquire high-resolution spectra after each sputtering cycle to determine the elemental

composition as a function of depth.

Data Analysis:

Process the spectra to determine the binding energies and atomic concentrations of the

elements.

Identify the chemical states of the elements by comparing the measured binding energies

to reference values. For example, the B 1s peak can be deconvoluted to identify

contributions from B₂O₃, borate esters, and BN.

Mandatory Visualization
Caption: Workflow for evaluating the performance of trioctyl borate as a lubricant additive.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes: The Role of Trioctyl Borate in
Enhancing Material Durability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581615#role-of-trioctyl-borate-in-enhancing-
material-durability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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